Cas no 1009843-43-9 (1-(2-Benzofuranyl)ethanone Hydrazone)

• Product Name: 1-(2-Benzofuranyl)ethanone Hydrazone
• CAS No: 1009843-43-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1096195
• PubChem ID: 169434169
• Update Time: 2025-05-22

1-(2-Benzofuranyl)ethanone Hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-(2-benzofuranyl)-Ethanone hydrazone
• 1-(2-Benzofuranyl)ethanone Hydrazone
• 1009843-43-9

• Inchi： 1S/C10H10N2O/c1-7(12-11)10-6-8-4-2-3-5-9(8)13-10/h2-6H,11H2,1H3/b12-7-
• InChI Key： NMFDJZLPHFZNJI-GHXNOFRVSA-N
• SMILES： O1C(/C(/C)=N\N)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 174.079313g/mol
• Monoisotopic Mass: 174.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.2g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 51.5Ų

Additional information on 1-(2-Benzofuranyl)ethanone Hydrazone

Comprehensive Analysis of 1-(2-Benzofuranyl)ethanone Hydrazone (CAS No. 1009843-43-9): Properties, Applications, and Industry Insights

1-(2-Benzofuranyl)ethanone Hydrazone (CAS 1009843-43-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzofuran derivative belongs to the hydrazone class, characterized by the presence of a –C=N–NH₂ functional group, which contributes to its versatile reactivity. Recent studies highlight its potential as a building block for heterocyclic synthesis, particularly in developing bioactive molecules targeting enzyme inhibition pathways.

The compound's molecular structure combines a benzofuran core with an acetyl hydrazone moiety, creating a planar configuration that enhances π-π stacking interactions. This property is crucial for applications in material science, where researchers explore its use in organic semiconductors and photovoltaic materials. Analytical data shows a molecular weight of 188.22 g/mol and purity levels exceeding 98% in commercial samples, making it suitable for precision applications.

In pharmaceutical contexts, 1-(2-Benzofuranyl)ethanone Hydrazone demonstrates remarkable structure-activity relationships (SAR). Computational chemistry studies reveal its potential as a scaffold for designing novel antioxidant agents, with the hydrazone group acting as a radical scavenger. The benzofuran ring system contributes to improved blood-brain barrier permeability, a hot topic in neuropharmacology research addressing neurodegenerative diseases.

Environmental scientists are investigating this compound's biodegradation pathways as part of green chemistry initiatives. Its moderate water solubility (23 mg/L at 25°C) and eco-toxicity profile make it a candidate for sustainable agrochemical formulations. Recent patent filings describe its incorporation into slow-release fertilizers and plant growth regulators, aligning with the global push for precision agriculture solutions.

From a synthetic chemistry perspective, the hydrazone formation reaction between 2-acetylbenzofuran and hydrazine derivatives offers excellent yields (typically 85-92%) under mild conditions. This efficiency makes it valuable for high-throughput screening in drug discovery. The compound's crystallographic data reveals intermolecular hydrogen bonding patterns that inform cocrystal engineering strategies – a cutting-edge approach to improve drug solubility.

Quality control protocols for CAS 1009843-43-9 employ advanced techniques like HPLC-MS and NMR spectroscopy. The typical impurity profile includes less than 0.5% of starting materials, with strict control over hydrazine residuals to meet ICH guidelines. These rigorous standards support its use in GMP-compliant manufacturing processes for advanced intermediates.

Market analysts note growing demand for this fine chemical in Asia-Pacific research centers, particularly for medicinal chemistry applications. Its compatibility with microwave-assisted synthesis and flow chemistry systems positions it well for modern automated laboratories. Suppliers typically offer customized bulk quantities with comprehensive certificates of analysis to support regulatory submissions.

Emerging research explores the compound's coordination chemistry with transition metals, creating complexes with potential catalytic activity. These developments intersect with renewable energy research, particularly in hydrogen storage systems. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature applications in specialty materials.

For analytical chemists, 1-(2-Benzofuranyl)ethanone Hydrazone serves as a valuable reference standard in method development. Its distinct UV-Vis absorption maxima at 278 nm and 320 nm facilitate detection in complex matrices. Recent publications describe its use as a chromogenic reagent for metal ion detection in environmental samples.

The compound's structure-property relationships continue to inspire innovations across multiple disciplines. Its balanced lipophilicity (logP ~2.1) and molecular flexibility make it particularly interesting for drug delivery system design. As research into targeted therapies advances, this versatile intermediate is poised to play an increasingly important role in next-generation therapeutics development.